2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide

• Molecular Formula: C14H15Cl2N3OS
• Molecular Weight: 344.3 g/mol
• IUPAC Name: 2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C14H15Cl2N3OS/c1-14(2,3)7-11-18-19-13(21-11)17-12(20)9-5-4-8(15)6-10(9)16/h4-6H,7H2,1-3H3,(H,17,19,20)
• InChI Key: PMFVWJYKHBOBCU-UHFFFAOYSA-N
• SMILES: CC(C)(C)CC1=NN=C(S1)NC(=O)C2=C(C=C(C=C2)Cl)Cl

Description

2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide, also known as DMTB, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DMTB is a thiadiazole derivative that has been synthesized through various methods. Its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments have been studied extensively.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it has been proposed that this compound exerts its biological activities by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE activity can lead to increased levels of acetylcholine in the brain, which may improve cognitive function.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of COX-2 and AChE in a dose-dependent manner. In vivo studies have shown that this compound exhibits anti-inflammatory, analgesic, and anti-tumor activities. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been reported to yield high purity. It exhibits potent biological activities at low concentrations, making it a promising candidate for drug development. However, this compound also has some limitations for lab experiments. It has poor solubility in water, which can limit its use in certain assays. It also exhibits some toxicity at high concentrations, which can limit its use in cell culture experiments.

Future Directions

There are several future directions for the study of 2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide. In medicine, further studies are needed to determine the potential therapeutic applications of this compound in the treatment of neurodegenerative disorders and cancer. In agriculture, further studies are needed to determine the potential use of this compound as a growth regulator for crops. In materials science, further studies are needed to determine the potential use of this compound in the synthesis of novel materials with unique properties. Overall, the study of this compound has the potential to lead to the development of new drugs, agricultural products, and materials with important applications in various fields.

Synthesis Methods

2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide has been synthesized through various methods, including the reaction of 2,4-dichlorobenzoyl chloride with 5-amino-1,3,4-thiadiazole-2-thiol, followed by reaction with 2,2-dimethylpropanol. Another method involves the reaction of 2,4-dichlorobenzoyl chloride with 5-(2,2-dimethylpropyl)-1,3,4-thiadiazole-2-thiol in the presence of triethylamine. Both methods have been reported to yield this compound with high purity.

Scientific Research Applications

2,4-dichloro-N-[5-(2,2-dimethylpropyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor activities. It has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In agriculture, this compound has been shown to exhibit herbicidal and fungicidal activities. It has also been studied for its potential use as a growth regulator for crops. In materials science, this compound has been studied for its potential use in the synthesis of novel materials with unique properties.